![molecular formula C27H29NO10 B2945089 (1R,2S,5S)-methyl 6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate (2S,3S)-2,3-bis(4-methylbenzoyloxy)succinate CAS No. 943516-64-1](/img/structure/B2945089.png)
(1R,2S,5S)-methyl 6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate (2S,3S)-2,3-bis(4-methylbenzoyloxy)succinate
Overview
Description
“(1R,2S,5S)-6,6-Dimethyl-3-azabicyclo [3.1.0]hexane-2-carbonitrile” is a boceprevir bicyclic [3.1.0] proline intermediate, a key structural feature in the preparation of Boceprevir, Merck’s drug for the treatment of hepatitis C .
Synthesis Analysis
The synthesis of this compound has been described in several patents. For instance, one process involves the use of sodium cyanide and 3-Azabicyclo [3.1.0]hexan-2-one,6,6-dimethyl-, (1R-cis)- (9CI) as raw materials . Another method involves the synthesis of (1R,2S,5S)-N- ((S)-1-cyano-2- ((S)-2-oxopyrroli- din-3-yl)ethyl)-3- ((S)-3,3-dimethyl-2- (2,2,2-trifluoroacetamido)butanoyl)-6,6-dimethyl-3-azabicy- clo hexane-2-carboxamide .Molecular Structure Analysis
The molecular formula of this compound is C8H12N2, and its molecular weight is 136.19 . The InChI code is 1S/C8H13NO2.ClH/c1-8 (2)4-3-9-6 (5 (4)8)7 (10)11;/h4-6,9H,3H2,1-2H3, (H,10,11);1H/t4-,5-,6-;/m0./s1 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of sodium cyanide with 3-Azabicyclo [3.1.0]hexan-2-one,6,6-dimethyl-, (1R-cis)- (9CI) to produce 3-Azabicyclo [3.1.0]hexane-2-carbonitrile, 6,6-dimethyl-, (1R,2S,5S) .Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 233.5±23.0 °C and a predicted density of 1.06±0.1 g/cm3. Its pKa is predicted to be 7.76±0.60 .Scientific Research Applications
Pharmaceutical Research: Antiviral Drug Synthesis
This compound is a key intermediate in the synthesis of Boceprevir , a protease inhibitor used in the treatment of Hepatitis C . The bicyclic proline structure of the compound is crucial for the inhibitory activity of Boceprevir, making it an important area of research in antiviral therapies.
Safety and Hazards
properties
IUPAC Name |
(2S,3S)-2,3-bis[(4-methylbenzoyl)oxy]butanedioic acid;methyl (1R,2S,5S)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O8.C9H15NO2/c1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14;1-9(2)5-4-10-7(6(5)9)8(11)12-3/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24);5-7,10H,4H2,1-3H3/t15-,16-;5-,6-,7-/m00/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCWNEOMYLIMELB-HUYFKMRMSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O.CC1(C2C1C(NC2)C(=O)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C(=O)O[C@@H]([C@@H](C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O.CC1([C@@H]2[C@H]1[C@H](NC2)C(=O)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H33NO10 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
555.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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